Cas no 52148-44-4 (Butanoyl bromide, 4-bromo-3-oxo-)

• Product Name: Butanoyl bromide, 4-bromo-3-oxo-
• CAS No: 52148-44-4
• MF: C₄H₄Br₂O₂
• MW: 243.881360054016
• MDL: MFCD34565655
• CID: 360462
• PubChem ID: 12831048
• Update Time: 2025-06-08

Butanoyl bromide, 4-bromo-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoyl bromide, 4-bromo-3-oxo-
• 4-bromo-3-oxobutanoyl bromide
• 4-bromoacetoacetyl bromide
• SY287828
• bromoacetoacetyl bromide
• SCHEMBL5847597
• 3-oxo-4-bromobutyryl bromide
• 52148-44-4
• KXVSPXCGTNISAP-UHFFFAOYSA-N
• DTXSID90510981

• MDL： MFCD34565655
• Inchi： 1S/C4H4Br2O2/c5-2-3(7)1-4(6)8/h1-2H2
• InChI Key： KXVSPXCGTNISAP-UHFFFAOYSA-N
• SMILES： BrCC(CC(=O)Br)=O

Computed Properties

• Exact Mass: 241.85772
• Monoisotopic Mass: 241.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on Butanoyl bromide, 4-bromo-3-oxo-

Introduction to 4-Bromo-3-oxobutanoyl Bromide (CAS No. 52148-44-4)

4-Bromo-3-oxobutanoyl bromide, also known by its CAS number 52148-44-4, is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromine atom and a ketone group, making it a valuable reagent for various chemical reactions.

The molecular formula of 4-bromo-3-oxobutanoyl bromide is C₅H₆Br₂O₂, and its molecular weight is approximately 230.91 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate, but it is insoluble in water.

In the realm of organic synthesis, 4-bromo-3-oxobutanoyl bromide serves as an important intermediate for the preparation of more complex molecules. Its reactivity stems from the presence of the bromine atoms and the ketone group, which can participate in various nucleophilic substitution reactions, electrophilic additions, and condensation reactions. For instance, it can be used to introduce bromine functionalities into organic molecules, which can then be further modified through subsequent reactions such as cross-coupling reactions or elimination reactions.

In pharmaceutical research, 4-bromo-3-oxobutanoyl bromide has gained attention due to its potential in the development of new drugs. The bromine atom can serve as a handle for further functionalization, allowing researchers to explore a wide range of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 4-bromo-3-oxobutanoyl bromide demonstrated significant inhibition of cancer cell proliferation in vitro.

Beyond its applications in pharmaceutical research, 4-bromo-3-oxobutanoyl bromide has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it an attractive monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, such as drug delivery systems, coatings, and adhesives. A recent study published in Macromolecules highlighted the synthesis of copolymers using 4-bromo-3-oxobutanoyl bromide, which exhibited enhanced thermal stability and mechanical strength.

The synthesis of 4-bromo-3-oxobutanoyl bromide typically involves the reaction of 4-bromocrotonic acid with thionyl chloride or phosphorus tribromide to form the corresponding acyl chloride, followed by treatment with bromine to introduce the second bromine atom. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

Safety considerations are paramount when handling 4-bromo-3-oxobutanoyl bromide. The compound is classified as a corrosive material due to its strong electrophilic nature and can cause severe skin and eye irritation upon contact. It is essential to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials such as strong bases or reducing agents.

In conclusion, 4-bromo-3-oxobutanoyl bromide (CAS No. 52148-44-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable reagent for researchers seeking to develop new molecules with diverse functionalities. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.